Cas no 1256806-39-9 (3-amino-5-bromopyridine-4-carboxylic acid)

3-Amino-5-bromopyridine-4-carboxylic acid is a versatile heterocyclic compound featuring both amino and carboxylic acid functional groups, along with a bromine substituent. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex pyridine-based scaffolds. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid and amino groups enable derivatization or coordination chemistry applications. Its high purity and well-defined reactivity profile ensure consistent performance in medicinal chemistry research, catalyst design, and material science. The compound is typically handled under standard laboratory conditions, with stability suitable for diverse synthetic workflows.
3-amino-5-bromopyridine-4-carboxylic acid structure
1256806-39-9 structure
Product Name:3-amino-5-bromopyridine-4-carboxylic acid
CAS No:1256806-39-9
MF:C6H5BrN2O2
MW:217.020100355148
MDL:MFCD18258608
CID:4691532
PubChem ID:69559789
Update Time:2025-11-02

3-amino-5-bromopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-AMINO-5-BROMOISONICOTINIC ACID
    • 3-AMINO-5-BROMOPYRIDINE-4-CARBOXYLIC ACID
    • AB75259
    • 3-amino-5-bromopyridine-4-carboxylic acid
    • MDL: MFCD18258608
    • Inchi: 1S/C6H5BrN2O2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,8H2,(H,10,11)
    • InChI Key: ICWQHQLOJAZOCD-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1C(=O)O)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Topological Polar Surface Area: 76.2

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Additional information on 3-amino-5-bromopyridine-4-carboxylic acid

3-Amino-5-bromopyridine-4-carboxylic Acid (CAS No. 1256806-39-9): A Versatile Building Block in Modern Chemistry

The 3-amino-5-bromopyridine-4-carboxylic acid (CAS 1256806-39-9) has emerged as a crucial intermediate in pharmaceutical and agrochemical research. This heterocyclic compound combines the reactivity of both amino and carboxylic acid functional groups with the strategic positioning of a bromine substituent, making it exceptionally valuable for structure-activity relationship (SAR) studies. Recent trends in medicinal chemistry show growing interest in such multifunctional pyridine derivatives, particularly for developing kinase inhibitors and antimicrobial agents.

Structural analysis reveals that the 3-amino-5-bromopyridine-4-carboxylate scaffold offers three distinct modification sites: the nucleophilic 5-bromo position suitable for cross-coupling reactions, the 4-carboxylic acid for amide bond formation, and the 3-amino group for further derivatization. This trifunctional nature explains why patent filings containing this moiety increased by 27% between 2020-2023, according to chemical patent databases. Researchers particularly value its role in creating molecular diversity libraries for high-throughput screening.

In pharmaceutical applications, 3-amino-5-bromo-4-pyridinecarboxylic acid serves as a key precursor for novel anticancer compounds. The bromine atom at the 5-position enables efficient Suzuki-Miyaura couplings with various boronic acids, a feature that aligns with current industry preferences for modular synthesis. Recent studies published in the Journal of Medicinal Chemistry demonstrate its utility in developing selective PI3Kδ inhibitors, addressing the growing demand for targeted cancer therapies with fewer side effects.

The compound's carboxylic acid functionality at C4 facilitates salt formation and prodrug development, answering the pharmaceutical industry's need for improved drug solubility and bioavailability. Analytical data shows the zwitterionic character of 3-amino-5-bromopyridine-4-carboxylic acid in aqueous solutions, with a measured pKa of 4.2 for the carboxyl group and 8.7 for the amino group. This pH-dependent behavior makes it particularly useful for designing pH-sensitive drug delivery systems, a hot topic in nanomedicine research.

Material scientists have discovered innovative applications for CAS 1256806-39-9 in organic electronics. The planar pyridine core with its electron-withdrawing carboxylic acid group contributes to the development of n-type organic semiconductors. When incorporated into conjugated polymers, this building block enhances electron mobility while maintaining solution processability - addressing two major challenges in flexible electronics manufacturing.

Synthetic protocols for 3-amino-5-bromo-4-pyridinecarboxylic acid derivatives continue to evolve, with recent green chemistry approaches utilizing catalytic bromination methods that reduce halogen waste. The compound's stability under ambient conditions (decomposition point >250°C) and good solubility in polar aprotic solvents make it practical for industrial-scale applications. Quality control specifications typically require HPLC purity >98%, with special attention to residual metal content for pharmaceutical applications.

The global market for pyridine-4-carboxylic acid analogs is projected to grow at 6.8% CAGR through 2028, driven by demand in Asia-Pacific pharmaceutical hubs. Suppliers now offer 3-amino-5-bromopyridine-4-carboxylic acid in various packaging options from gram-scale for research to kilogram quantities for process development. Storage recommendations suggest keeping the compound in amber glass under inert atmosphere to preserve the reactive bromine substituent.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs), where its multiple coordination sites can create porous materials for gas storage applications. The amino group's hydrogen bonding capability combined with the carboxylic acid's metal-binding properties enables the design of functional crystalline materials, answering the energy sector's need for improved CO₂ capture technologies.

Safety assessments indicate that 3-amino-5-bromopyridine-4-carboxylic acid requires standard laboratory precautions, with no extraordinary hazards reported. The compound's environmental fate has been studied through OECD-compliant biodegradation tests, showing moderate persistence in aquatic systems. Proper disposal methods should follow local regulations for nitrogen-containing aromatic compounds.

Future directions for CAS 1256806-39-9 research include its incorporation into covalent organic frameworks (COFs) and exploration as a ligand in transition metal catalysis. The compound's unique combination of substituents positions it as a valuable tool for addressing contemporary challenges in sustainable chemistry and drug discovery, particularly in fragment-based drug design approaches gaining popularity in biotech startups.

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